Cas no 1363380-58-8 (2,8-dibromo-1,5-naphthyridine)

• Product Name: 2,8-dibromo-1,5-naphthyridine
• CAS No: 1363380-58-8
• MF: C₈H₄Br₂N₂
• MW: 287.938759803772
• MDL: MFCD22415190
• CID: 4456945
• PubChem ID: 72207280
• Update Time: 2025-07-20

2,8-dibromo-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2,8-Bromo-1,5-naphthyridine
• 2,8-dibromo-1,5-naphthyridine
• 1,5-Naphthyridine, 2,8-dibromo-
• DB-163576
• AKOS025290174
• CS-0052126
• SY322455
• 1363380-58-8
• MFCD22415190
• SCHEMBL15884328
• AS-34532
• PB11778
• DTXSID501308272

• MDL： MFCD22415190
• Inchi： 1S/C8H4Br2N2/c9-5-3-4-11-6-1-2-7(10)12-8(5)6/h1-4H
• InChI Key： RUWUMKJDTSDWMT-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC2=CC=C(N=C21)Br

Computed Properties

• Exact Mass: 287.87207g/mol
• Monoisotopic Mass: 285.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Additional information on 2,8-dibromo-1,5-naphthyridine

Comprehensive Overview of 2,8-Dibromo-1,5-naphthyridine (CAS No. 1363380-58-8): Properties, Applications, and Industry Insights

2,8-Dibromo-1,5-naphthyridine (CAS No. 1363380-58-8) is a halogenated heterocyclic compound gaining significant attention in pharmaceutical and materials science research. This brominated naphthyridine derivative serves as a versatile building block for synthesizing complex molecules, particularly in the development of organic electronic materials and small-molecule drugs. Its unique molecular structure, featuring two bromine atoms at the 2 and 8 positions of the 1,5-naphthyridine core, enables selective functionalization through cross-coupling reactions, making it valuable for catalyzed transformations in modern synthetic chemistry.

The compound's thermal stability and electron-deficient aromatic system have sparked interest in optoelectronic applications, aligning with the growing demand for OLED materials and organic semiconductors. Recent studies highlight its potential as a precursor for phosphorescent emitters, addressing the industry's need for energy-efficient display technologies. Researchers are also exploring its role in designing metal-organic frameworks (MOFs) for gas storage applications, leveraging its rigid backbone and halogen bonding capabilities.

In pharmaceutical contexts, 2,8-dibromo-1,5-naphthyridine derivatives show promise as kinase inhibitors, with particular relevance to cancer research and anti-inflammatory therapies. The compound's ability to participate in palladium-catalyzed couplings allows efficient construction of diverse biologically active scaffolds, answering frequent search queries about "drug discovery intermediates" and "medicinal chemistry building blocks." Its structure-activity relationships are actively investigated through computational modeling and high-throughput screening approaches.

From a synthetic perspective, the compound demonstrates excellent reactivity in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, making it a favorite among researchers investigating "C-H functionalization techniques" and "heterocyclic compound synthesis." The bromine atoms serve as ideal handles for transition metal catalysis, enabling the construction of extended π-conjugated systems for organic photovoltaic materials – a hot topic in renewable energy research.

Quality control of CAS 1363380-58-8 involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and X-ray crystallography for structural confirmation. These procedures address common purchaser concerns about "compound characterization methods" and "material purity standards." The substance typically appears as a white to off-white crystalline powder with defined melting point characteristics and good solubility in common organic solvents like dichloromethane and THF.

Environmental and handling considerations for 2,8-dibromo-1,5-naphthyridine follow standard laboratory safety protocols, with particular attention to its halogenated compound nature. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling procedures are frequently searched topics, reflecting the compound's growing laboratory use. Material Safety Data Sheets provide comprehensive guidance on personal protective equipment requirements and waste disposal methods.

The commercial availability of 1363380-58-8 has expanded significantly, with suppliers offering various packaging options from milligram quantities for research to kilogram scales for industrial applications. Pricing trends and "bulk purchase considerations" represent common search queries, influenced by the compound's increasing adoption in high-value chemical synthesis. Custom synthesis services often feature this compound in their catalogs, responding to demand for tailored derivatives with specific functional group modifications.

Ongoing research explores novel applications of 2,8-dibromo-1,5-naphthyridine in supramolecular chemistry and molecular recognition systems. Its potential as a ligand for transition metal complexes attracts attention in catalysis research, particularly for asymmetric transformations. These developments address trending search terms like "advanced synthetic methodologies" and "catalyst design principles," positioning the compound at the forefront of modern chemical innovation.

Patent analysis reveals growing intellectual property activity surrounding 1,5-naphthyridine derivatives, with CAS 1363380-58-8 appearing in applications ranging from electronic device materials to therapeutic agents. This legal landscape responds to professional searches about "chemical patent trends" and "composition of matter claims," highlighting the compound's commercial significance. Manufacturers increasingly provide detailed technical data packages to support regulatory submissions and research documentation needs.

As the scientific community continues to explore polycyclic nitrogen heterocycles, 2,8-dibromo-1,5-naphthyridine maintains its relevance through adaptable chemistry and diverse application potential. Its role in addressing contemporary challenges in materials science and medicinal chemistry ensures sustained interest, reflected in academic publication rates and industry adoption patterns. Future developments will likely focus on greener synthesis routes and expanded functionality, keeping this compound in the spotlight of chemical innovation.